Cas no 946714-37-0 (3-(3,4-Dichlorophenoxy)piperidine)

3-(3,4-Dichlorophenoxy)piperidine is a specialized chemical compound featuring a piperidine core substituted with a 3,4-dichlorophenoxy group. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The dichlorophenoxy moiety enhances lipophilicity and binding affinity, making it valuable in the synthesis of bioactive molecules. Its piperidine scaffold offers conformational flexibility, facilitating interactions with biological targets. The compound is particularly useful as an intermediate in the development of herbicides, insecticides, or CNS-active drugs due to its structural versatility. High purity grades are available to ensure consistency in research and industrial processes. Proper handling is advised due to its reactive functional groups.
3-(3,4-Dichlorophenoxy)piperidine structure
946714-37-0 structure
Product Name:3-(3,4-Dichlorophenoxy)piperidine
CAS No:946714-37-0
MF:C11H13Cl2NO
MW:246.133021116257
CID:1001163
PubChem ID:45075402
Update Time:2025-11-02

3-(3,4-Dichlorophenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

    • 3-(3,4-Dichlorophenoxy)piperidine
    • EN300-147308
    • AKOS010951558
    • DTXSID10663029
    • 946714-37-0
    • CS-0271350
    • MDL: MFCD08687541
    • Inchi: 1S/C11H13Cl2NO/c12-10-4-3-8(6-11(10)13)15-9-2-1-5-14-7-9/h3-4,6,9,14H,1-2,5,7H2
    • InChI Key: AAUULHFULVCBOO-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)OC1CNCCC1)Cl

Computed Properties

  • Exact Mass: 245.037
  • Monoisotopic Mass: 245.037
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.3A^2
  • XLogP3: 3.3

3-(3,4-Dichlorophenoxy)piperidine Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

3-(3,4-Dichlorophenoxy)piperidine Pricemore >>

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Additional information on 3-(3,4-Dichlorophenoxy)piperidine

3-(3,4-Dichlorophenoxy)piperidine (CAS No. 946714-37-0): A Comprehensive Overview

3-(3,4-Dichlorophenoxy)piperidine (CAS No. 946714-37-0) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This piperidine derivative, characterized by its 3,4-dichlorophenoxy substituent, exhibits unique properties that make it valuable for various applications. In this article, we delve into its chemical structure, synthesis, applications, and recent advancements, while addressing common queries and trends in the field.

The molecular structure of 3-(3,4-Dichlorophenoxy)piperidine features a piperidine ring attached to a 3,4-dichlorophenoxy group. This configuration imparts distinct electronic and steric properties, which are critical for its reactivity and functionality. Researchers often explore such compounds for their potential as intermediates in drug discovery, particularly in the development of central nervous system (CNS) targeting molecules. The presence of the dichlorophenoxy moiety enhances the compound's lipophilicity, a property highly sought after in medicinal chemistry.

One of the most frequently asked questions about 3-(3,4-Dichlorophenoxy)piperidine revolves around its synthesis. The compound is typically synthesized through a multi-step process involving the reaction of piperidine with 3,4-dichlorophenol under controlled conditions. Recent studies have highlighted the use of green chemistry approaches to improve yield and reduce environmental impact, aligning with the growing demand for sustainable practices in chemical manufacturing.

In terms of applications, 3-(3,4-Dichlorophenoxy)piperidine serves as a key intermediate in the synthesis of various bioactive molecules. Its derivatives have shown promise in the development of antidepressants, antipsychotics, and other CNS-active drugs. Additionally, the agrochemical industry has explored its use in formulating herbicides and pesticides, leveraging its structural features to enhance efficacy and selectivity.

The market for 3-(3,4-Dichlorophenoxy)piperidine is evolving, driven by increasing R&D investments in pharmaceuticals and agrochemicals. A trending topic in this space is the integration of artificial intelligence (AI) in drug discovery, where compounds like this are screened for potential therapeutic applications. AI-driven platforms can predict the compound's interactions with biological targets, accelerating the identification of novel drug candidates.

Safety and regulatory compliance are paramount when handling 3-(3,4-Dichlorophenoxy)piperidine. While it is not classified as a hazardous substance under standard regulations, proper laboratory practices should always be followed. Researchers are encouraged to consult Safety Data Sheets (SDS) and adhere to guidelines to ensure safe usage.

In conclusion, 3-(3,4-Dichlorophenoxy)piperidine (CAS No. 946714-37-0) is a versatile compound with broad applications in drug development and agrochemicals. Its unique structural attributes and potential for innovation make it a focal point in contemporary research. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in addressing global challenges in healthcare and agriculture.

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